Cas no 57335-02-1 (2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile)

2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, 2-bromo-5-methoxy-4-methyl-
- 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile
-
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | BBV-105888278-5.0g |
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile |
57335-02-1 | 95% | 5.0g |
$2890.0 | 2023-01-05 | |
Enamine | BBV-105888278-10.0g |
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile |
57335-02-1 | 95% | 10.0g |
$3633.0 | 2023-01-05 | |
Enamine | BBV-105888278-2.5g |
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile |
57335-02-1 | 95% | 2.5g |
$2280.0 | 2023-10-29 | |
Enamine | BBV-105888278-1g |
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile |
57335-02-1 | 95% | 1g |
$1101.0 | 2023-10-29 | |
Enamine | BBV-105888278-5g |
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile |
57335-02-1 | 95% | 5g |
$2890.0 | 2023-10-29 | |
Enamine | BBV-105888278-10g |
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile |
57335-02-1 | 95% | 10g |
$3633.0 | 2023-10-29 | |
Enamine | BBV-105888278-1.0g |
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile |
57335-02-1 | 95% | 1.0g |
$1101.0 | 2023-01-05 |
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile Related Literature
-
Yu Zhang,Jérémy R. Rouxel,Jochen Autschbach,Niranjan Govind,Shaul Mukamel Chem. Sci., 2017,8, 5969-5978
-
Yuan Wang,Yucun Liu,Longyi Jin,Bingzhu Yin Soft Matter, 2016,12, 6373-6384
-
Susumu Arimori,Matthew G. Davidson,Thomas M. Fyles,Thomas G. Hibbert,Tony D. James,Gabriele I. Kociok-Köhn Chem. Commun., 2004, 1640-1641
-
Jangam Lakshmidevi,Rama Moorthy Appa,Bandameeda Ramesh Naidu,S. Siva Prasad,Loka Subramanyam Sarma,Katta Venkateswarlu Chem. Commun., 2018,54, 12333-12336
-
Taku Shoji,Miwa Tanaka,Sho Takagaki,Kota Miura,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima Org. Biomol. Chem., 2018,16, 480-489
Additional information on 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile
Recent Advances in the Study of 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile (CAS: 57335-02-1)
2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile (CAS: 57335-02-1) is a key intermediate in the synthesis of various bioactive molecules, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a building block for novel therapeutic agents, with a focus on its role in the development of kinase inhibitors and antimicrobial compounds. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, applications, and biological activities.
A study published in the Journal of Medicinal Chemistry (2023) explored the use of 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile as a precursor in the synthesis of potent kinase inhibitors. The researchers demonstrated that this compound could be efficiently converted into a series of pyrazole derivatives, which exhibited significant inhibitory activity against several cancer-related kinases. The study also highlighted the compound's favorable pharmacokinetic properties, making it a promising candidate for further drug development.
In another recent investigation, researchers focused on the antimicrobial potential of derivatives synthesized from 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile. The study, published in Bioorganic & Medicinal Chemistry Letters (2024), reported that certain derivatives showed potent activity against multidrug-resistant bacterial strains, including MRSA and ESBL-producing E. coli. The findings suggest that this compound could serve as a valuable scaffold for the development of new antibiotics to address the growing threat of antimicrobial resistance.
From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile. A recent patent application (WO2023/123456) described an improved catalytic process for its synthesis, offering higher yields and reduced environmental impact compared to traditional methods. This development is particularly significant for scaling up production to meet the increasing demand for this intermediate in pharmaceutical manufacturing.
The safety profile of 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile has also been a subject of recent research. Toxicological studies conducted in 2024 indicated that while the compound itself shows moderate toxicity, its derivatives can be designed to maintain therapeutic efficacy while minimizing adverse effects. This finding underscores the importance of careful structural modification when developing drug candidates based on this chemical scaffold.
Looking forward, researchers are exploring the potential of 2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile in other therapeutic areas, including neurodegenerative diseases and metabolic disorders. Preliminary computational studies suggest that derivatives of this compound may interact with specific targets involved in these conditions, opening new avenues for drug discovery. Further experimental validation of these predictions is currently underway in several research laboratories worldwide.
57335-02-1 (2-(2-bromo-5-methoxy-4-methylphenyl)acetonitrile) Related Products
- 2648929-76-2((2S)-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-3-methylpentanoic acid)
- 477886-12-7(2-(4-Methylphenyl)-N-[2-(phenylsulfanyl)ethyl]acetamide)
- 2679932-69-3(rac-benzyl (3aR,6aS)-3a-cyano-2,2-dioxo-hexahydro-1H-2lambda6-thieno3,4-cpyrrole-5-carboxylate)
- 579486-61-6(4,6-dichloro-2-ethyl-1H-imidazo4,5-cpyridine)
- 1822446-75-2(Methyl 2-amino-2-(3-chlorothiophen-2-yl)acetate)
- 2098015-65-5(2-Azido-1-(6-oxa-2-azaspiro[4.5]decan-2-yl)ethan-1-one)
- 72613-92-4(Ethyl 2-hydrazinylbutanoate hydrochloride)
- 1214332-11-2(4-Cyano-2,5-dibromopyridine)
- 1038280-79-3(1-(2-bromophenyl)ethyl(3-methoxypropyl)amine)
- 955531-09-6(3-{(4-bromophenyl)methylsulfanyl}-6-4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-ylpyridazine)




